Cas no 116178-40-6 (Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester)

• Product Name: Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester
• CAS No: 116178-40-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 3647124
• PubChem ID: 14067863
• Update Time: 2025-04-22

Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester
• Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester (9CI)
• DTXSID901222731
• 116178-40-6
• AKOS018789799

• Inchi： 1S/C10H14N2O3/c1-3-14-9-6-5-8(7-11-9)12-10(13)15-4-2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： KFFDTDREJSMXHM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=C(OCC)N=C1

Computed Properties

• Exact Mass: 210.10044231Da
• Monoisotopic Mass: 210.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5Ų